![molecular formula C19H19NO5 B3936347 3-allyl-5-ethoxy-4-[(4-nitrobenzyl)oxy]benzaldehyde](/img/structure/B3936347.png)
3-allyl-5-ethoxy-4-[(4-nitrobenzyl)oxy]benzaldehyde
Overview
Description
3-allyl-5-ethoxy-4-[(4-nitrobenzyl)oxy]benzaldehyde is a chemical compound with potential applications in scientific research.
Mechanism of Action
3-allyl-5-ethoxy-4-[(4-nitrobenzyl)oxy]benzaldehyde works by reacting with ROS to produce a fluorescent product that can be detected using fluorescence spectroscopy. The mechanism of this reaction involves the reduction of the nitro group on the benzaldehyde ring by ROS, followed by the formation of a fluorescent product.
Biochemical and Physiological Effects:
This compound has no known biochemical or physiological effects on its own. However, its ability to detect ROS levels in biological systems has potential applications in a wide range of fields, including cancer research, neurodegenerative disease research, and cardiovascular disease research.
Advantages and Limitations for Lab Experiments
One advantage of using 3-allyl-5-ethoxy-4-[(4-nitrobenzyl)oxy]benzaldehyde as a fluorescent probe for ROS is its high sensitivity and specificity. It is also relatively easy to synthesize and can be used in a wide range of biological systems. However, one limitation is that it can be toxic to cells at high concentrations, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for research involving 3-allyl-5-ethoxy-4-[(4-nitrobenzyl)oxy]benzaldehyde. One direction is to explore its potential applications in cancer research, where ROS levels are known to play an important role in tumor growth and metastasis. Another direction is to investigate its potential use as a diagnostic tool for neurodegenerative diseases, where ROS levels are known to be elevated. Additionally, further research is needed to optimize its use in different biological systems and to develop new fluorescent probes with improved sensitivity and specificity.
Scientific Research Applications
3-allyl-5-ethoxy-4-[(4-nitrobenzyl)oxy]benzaldehyde has potential applications in scientific research as a fluorescent probe for detecting reactive oxygen species (ROS) in biological systems. ROS play an important role in many physiological and pathological processes, and the ability to detect and quantify ROS levels is important for understanding these processes.
properties
IUPAC Name |
3-ethoxy-4-[(4-nitrophenyl)methoxy]-5-prop-2-enylbenzaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO5/c1-3-5-16-10-15(12-21)11-18(24-4-2)19(16)25-13-14-6-8-17(9-7-14)20(22)23/h3,6-12H,1,4-5,13H2,2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RUXIMDRSTWMTPJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC2=CC=C(C=C2)[N+](=O)[O-])CC=C)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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